Cas no 1361536-19-7 (3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361536-19-7
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919769
• Update Time: 2025-11-06

3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-3-16-11(12(6)17)8-4-7(13)5-9(14)10(8)15/h2-5,17H,1H3
• InChI Key： LGQKOOLSYOSLHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=C(C)C=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361536-19-7)

3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361536-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a hydroxyl group, a methyl group, and a trichlorophenyl moiety. Its molecular formula and weight make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's pyridine core is a key structural element, often associated with biological activity. The presence of the 2,3,5-trichlorophenyl group enhances its potential for interactions with biological targets, making it a candidate for drug discovery. Recent studies have highlighted its relevance in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for new therapeutic options in a post-pandemic era.

In the context of agrochemical applications, 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine has shown promise as a precursor for crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating its potential to address challenges like pesticide resistance and environmental impact. This aligns with trending searches on "green chemistry in agriculture" and "next-gen crop protection."

The synthesis of CAS 1361536-19-7 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Advanced techniques like chromatography and spectroscopy are employed for purification and characterization. These methods are frequently searched by chemists seeking "efficient synthesis protocols for pyridine derivatives" or "analytical techniques for halogenated compounds."

From a market perspective, the demand for specialized pyridine derivatives is rising, driven by pharmaceutical and agrochemical industries. The compound's unique halogenated structure positions it as a valuable intermediate for further functionalization. This has led to increased interest in "custom synthesis of halogenated pyridines" and "scalable production of bioactive intermediates."

Safety and handling of 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper PPE and ventilation are recommended, reflecting the broader industry emphasis on "lab safety best practices" and "responsible chemical handling."

Future research directions for CAS 1361536-19-7 may explore its potential in material science, given the growing interest in "organic electronic materials" and "halogenated compounds for optoelectronics." Its structural features could contribute to developments in these cutting-edge fields.

In summary, 3-Hydroxy-4-methyl-2-(2,3,5-trichlorophenyl)pyridine represents an important building block in modern chemistry, with applications spanning multiple industries. Its continued study addresses current scientific challenges while aligning with global trends in healthcare, agriculture, and sustainable technology.